Cas no 1396714-46-7 (2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide)

• Product Name: 2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide
• CAS No: 1396714-46-7
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 5364384
• PubChem ID: 71799818
• Update Time: 2025-06-22

2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1396714-46-7
• VU0545340-1
• AKOS024551089
• 2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzenesulfonamide
• 2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide
• F6363-0388

• Inchi： 1S/C20H21N3O5S/c1-3-26-17-10-11-18(27-4-2)19(12-17)29(24,25)23-15-13-21-20(22-14-15)28-16-8-6-5-7-9-16/h5-14,23H,3-4H2,1-2H3
• InChI Key： YGXFMBFHPRJDLJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OCC)OCC)(NC1=CN=C(N=C1)OC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 415.12019195g/mol
• Monoisotopic Mass: 415.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide

2,5-Diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide: A Comprehensive Overview

2,5-Diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide, commonly referred to by its CAS number 1396714-46-7, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers and pharmaceutical developers alike.

The molecular structure of 2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with ethoxy groups at the 2 and 5 positions. The pyrimidine ring, substituted with a phenyl group at the 2 position, adds complexity to the molecule and contributes to its pharmacological activity. This intricate structure allows the compound to interact with specific biological targets, making it a promising candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of CAS 1396714-46-7. Utilizing molecular docking studies, scientists have identified potential binding sites on various enzymes and receptors. These findings suggest that the compound may exhibit inhibitory effects on key enzymes involved in inflammatory processes, thereby offering therapeutic potential in conditions such as arthritis and neurodegenerative diseases.

In addition to its enzymatic interactions, 2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide has been studied for its ability to modulate cellular signaling pathways. Preclinical studies indicate that the compound may influence the activity of kinases and other signaling molecules, which are critical in cancer progression. This dual mechanism of action underscores its versatility as a potential therapeutic agent.

The synthesis of CAS 1396714-46-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound can be produced efficiently for further testing. These synthetic advancements are crucial for scaling up production if the compound progresses to clinical trials.

From an environmental perspective, the ecological impact of 2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide has also been evaluated. Studies suggest that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation rates.

In conclusion, CAS 1396714-46-7, or 2,5-diethoxy-N-(2-phenoxy-pyrimidin-5yl)benzenesulphonamide, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in various therapeutic areas.